N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)butane-1-sulfonamide

• IUPAC Name: N-[(4-phenyloxan-4-yl)methyl]butane-1-sulfonamide
• InChI: InChI=1S/C16H25NO3S/c1-2-3-13-21(18,19)17-14-16(9-11-20-12-10-16)15-7-5-4-6-8-15/h4-8,17H,2-3,9-14H2,1H3
• InChI Key: FXZMUZWZFVRXHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NCC1(CCOCC1)C2=CC=CC=C2
• Molecular Formula: C16H25NO3S
• Molecular Weight: 311.4 g/mol

Description

N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)butane-1-sulfonamide (PTPMS) is a chemical compound that has been extensively studied for its potential therapeutic applications. PTPMS belongs to the class of sulfonamide compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

Catalytic Applications in Synthesis

Research shows that sulfonamide derivatives, similar in structure to N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)butane-1-sulfonamide, are used as catalysts in the synthesis of various organic compounds. For instance, 4-(Succinimido)-1-butane sulfonic acid acts as an efficient Brönsted acid catalyst for the synthesis of pyrano[4,3-b]pyran derivatives under solvent-free conditions, highlighting its role in facilitating clean, high-yield reactions with simple methodology and short reaction times (Khaligh, 2015). Similarly, Brønsted acidic ionic liquid-catalyzed tandem reactions have been developed for the regioselective synthesis of pyrano[3,2-c]coumarins under solvent-free conditions, presenting an environmentally friendly approach with high yields and low E-factors (Mahato et al., 2017).

Antimicrobial Applications

Sulfonamide derivatives have also been explored for their antimicrobial properties. The synthesis and evaluation of new N-pyridinium, quinolinium, and isoquinolinium sulfonate derivatives demonstrated that certain compounds exhibit significant activity against Gram-positive and Gram-negative bacteria, as well as fungi, showcasing the potential for developing new antimicrobial agents (Fadda et al., 2016).

Nanosized Catalytic Applications

The introduction of novel nanosized N-sulfonated Brönsted acidic catalysts for the promotion of the synthesis of polyhydroquinoline derivatives via Hantzsch condensation under solvent-free conditions exemplifies the advancement in catalyst design. This approach allows for excellent yields in short reaction times and demonstrates the catalyst's ability to be reused several times without losing its activity, highlighting the efficiency and environmental friendliness of such catalysts (Goli-Jolodar et al., 2016).

Ionic Liquid and Plastic Crystal Behavior

Studies on N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts have explored their properties as ionic liquids and solid electrolytes. These salts exhibit interesting thermophysical characteristics, such as low melting points and significant electrochemical windows, making them potential candidates for applications in ionic liquids and solid electrolytes (Forsyth et al., 2006).